Cas no 727-71-9 (2,4,6-Trihydroxy Phenyl Benzyl Ketone)

• Product Name: 2,4,6-Trihydroxy Phenyl Benzyl Ketone
• CAS No: 727-71-9
• MF: C₁₄H₁₂O₄
• MW: 244.242684364319
• MDL: MFCD00205539
• CID: 562494
• PubChem ID: 354333953
• Update Time: 2025-05-20

2,4,6-Trihydroxy Phenyl Benzyl Ketone Chemical and Physical Properties

Names and Identifiers

• Ethanone,2-phenyl-1-(2,4,6-trihydroxyphenyl)-
• 2',4',6'-Trihydroxy-2-phenylacetophenone
• 2,4,6-TRIHYDROXY PHENYL BENZYL KETONE
• (phenylmethyl)-(2,4,6-trihydroxyphenyl)-ketone
• 1-(2,4,6-TRIHYDROXYPHENYL)-2-PHENYLETHANONE
• 2,3-DIHYDROXY-DL-PHENYLALANINE
• 2-PHENYL-1-(2,4,6-TRIHYDROXYPHENYL)ETHAN-1-ONE
• 2-phenyl-1-(2,4,6-trihydroxyphenyl)ethanone
• 2-PHENYL-2',4',6'-TRIHYDROXYACETOPHENONE
• 2-Phenyl-2′,4′,6′-trihydroxyacetophenone
• Benzyl 2,4,6-Trihydroxyphenyl Ketone
• DTXSID701262727
• CS-0156336
• 727-71-9
• 2,4,6-trihydroxyphenyl benzyl ketone
• AKOS001578250
• FT-0632882
• SR-01000078585-1
• SR-01000078585
• T3390
• Oprea1_503963
• CHEMBL560920
• AE-848/00228004
• SCHEMBL145265
• T72882
• 2-Phenyl-2',4',6'-trihydroxyacetophenone, 97%
• MFCD00205539
• Oprea1_830507
• 2,4,6-Trihydroxydeoxybenzoin
• BS-52942
• DB-019832
• 2,4,6-Trihydroxy Phenyl Benzyl Ketone

• MDL： MFCD00205539
• Inchi： 1S/C14H12O4/c15-10-7-12(17)14(13(18)8-10)11(16)6-9-4-2-1-3-5-9/h1-5,7-8,15,17-18H,6H2
• InChI Key： SLHBRIIHMDJIBT-UHFFFAOYSA-N
• SMILES： O=C(C1C(=CC(=CC=1O)O)O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 244.07400
• Monoisotopic Mass: 244.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: 3.2
• Topological Polar Surface Area: 32.7

Experimental Properties

• Color/Form: Not determined
• Density: 1.4±0.1 g/cm3
• Melting Point: 164.0 to 168.0 deg-C
• Boiling Point: 441.5±30.0 °C at 760 mmHg
• Flash Point: 234.9±21.1 °C
• PSA: 77.76000
• LogP: 2.22880
• λmax: 287(MeOH)(lit.)
• Solubility: Not determined
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

2,4,6-Trihydroxy Phenyl Benzyl Ketone Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H317-H318-H400
• Warning Statement： P273-P280-P305 + P351 + P338
• Hazardous Material transportation number：UN 3077 9 / PGIII
• WGK Germany：3
• Hazard Category Code： 41-43
• Safety Instruction： S37-S39
• Hazardous Material Identification：
• HazardClass：9
• PackingGroup：III
• Risk Phrases：R41
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 2,4,6-Trihydroxy Phenyl Benzyl Ketone

Recent Advances in the Study of 2,4,6-Trihydroxy Phenyl Benzyl Ketone (CAS: 727-71-9) in Chemical Biology and Pharmaceutical Research

2,4,6-Trihydroxy Phenyl Benzyl Ketone (CAS: 727-71-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, characterized by its trihydroxy phenyl and benzyl ketone moieties, exhibits a range of biological activities that make it a promising candidate for drug development. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its applications in treating various diseases.

One of the key areas of research has been the compound's antioxidant properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2,4,6-Trihydroxy Phenyl Benzyl Ketone exhibits potent free radical scavenging activity, which could be leveraged in the development of treatments for oxidative stress-related disorders such as neurodegenerative diseases and cardiovascular conditions. The study highlighted the compound's ability to modulate reactive oxygen species (ROS) levels in vitro, suggesting its potential as a therapeutic agent.

Another significant advancement has been in the synthesis and structural modification of 2,4,6-Trihydroxy Phenyl Benzyl Ketone. Researchers have developed novel synthetic routes to improve yield and purity, as reported in a recent issue of Organic & Biomolecular Chemistry. These advancements are critical for scaling up production and ensuring the compound's suitability for preclinical and clinical studies. The study also explored the impact of various substituents on the compound's bioactivity, providing valuable insights for future drug design.

In the realm of antimicrobial research, 2,4,6-Trihydroxy Phenyl Benzyl Ketone has shown promising results against a range of pathogenic bacteria and fungi. A 2024 study in the European Journal of Medicinal Chemistry reported its efficacy against methicillin-resistant Staphylococcus aureus (MRSA) and Candida albicans, with minimal cytotoxicity to human cells. These findings underscore its potential as a lead compound for developing new antimicrobial agents, particularly in the face of rising antibiotic resistance.

Furthermore, recent investigations have explored the compound's anti-inflammatory and anticancer properties. Preliminary data from a 2023 study in Bioorganic & Medicinal Chemistry Letters indicated that 2,4,6-Trihydroxy Phenyl Benzyl Ketone can inhibit key inflammatory pathways and induce apoptosis in certain cancer cell lines. While these results are promising, further in vivo studies are needed to validate these effects and assess the compound's safety profile.

In conclusion, the latest research on 2,4,6-Trihydroxy Phenyl Benzyl Ketone (CAS: 727-71-9) highlights its multifaceted biological activities and potential therapeutic applications. From its antioxidant and antimicrobial properties to its anti-inflammatory and anticancer effects, this compound represents a valuable area of study in chemical biology and pharmaceutical research. Future studies should focus on optimizing its pharmacological properties, conducting rigorous preclinical evaluations, and exploring its potential in combination therapies. As the field advances, 2,4,6-Trihydroxy Phenyl Benzyl Ketone may well emerge as a key player in the development of next-generation therapeutics.